Ethyl 4-(4-benzylpiperazin-1-yl)-3-{[(4-chloro-3-nitrophenyl)carbonyl]amino}benzoate
Catalog No.
S12974995
CAS No.
M.F
C27H27ClN4O5
M. Wt
523.0 g/mol
Availability
In Stock
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Product Name
Ethyl 4-(4-benzylpiperazin-1-yl)-3-{[(4-chloro-3-nitrophenyl)carbonyl]amino}benzoate
IUPAC Name
ethyl 4-(4-benzylpiperazin-1-yl)-3-[(4-chloro-3-nitrobenzoyl)amino]benzoate
Molecular Formula
C27H27ClN4O5
Molecular Weight
523.0 g/mol
InChI
InChI=1S/C27H27ClN4O5/c1-2-37-27(34)21-9-11-24(31-14-12-30(13-15-31)18-19-6-4-3-5-7-19)23(16-21)29-26(33)20-8-10-22(28)25(17-20)32(35)36/h3-11,16-17H,2,12-15,18H2,1H3,(H,29,33)
InChI Key
XCUNCUAXFIENCL-UHFFFAOYSA-N
Canonical SMILES
CCOC(=O)C1=CC(=C(C=C1)N2CCN(CC2)CC3=CC=CC=C3)NC(=O)C4=CC(=C(C=C4)Cl)[N+](=O)[O-]
XLogP3
4.9
Hydrogen Bond Acceptor Count
7
Hydrogen Bond Donor Count
1
Exact Mass
522.1669977 g/mol
Monoisotopic Mass
522.1669977 g/mol
Heavy Atom Count
37
Dates
Last modified: 08-10-2024
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